Cas no 2171723-77-4 (4-N-ethyl-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid)
4-N-ethyl-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-N-ethyl-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid
- 2171723-77-4
- EN300-1569274
- 4-[N-ethyl-2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid
-
- Inchi: 1S/C26H30N2O7/c1-3-28(15-9-14-22(29)30)24(31)23(25(32)34-4-2)27-26(33)35-16-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,21,23H,3-4,9,14-16H2,1-2H3,(H,27,33)(H,29,30)
- InChI Key: KDXLLKOIYYVOTK-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)OCC)C(N(CC)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 482.20530130g/mol
- Monoisotopic Mass: 482.20530130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 13
- Complexity: 736
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 122Ų
4-N-ethyl-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1569274-0.05g |
4-[N-ethyl-2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2171723-77-4 | 0.05g |
$1188.0 | 2023-06-04 | ||
| Enamine | EN300-1569274-0.1g |
4-[N-ethyl-2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2171723-77-4 | 0.1g |
$1244.0 | 2023-06-04 | ||
| Enamine | EN300-1569274-0.25g |
4-[N-ethyl-2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2171723-77-4 | 0.25g |
$1300.0 | 2023-06-04 | ||
| Enamine | EN300-1569274-0.5g |
4-[N-ethyl-2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2171723-77-4 | 0.5g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1569274-1.0g |
4-[N-ethyl-2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2171723-77-4 | 1g |
$1414.0 | 2023-06-04 | ||
| Enamine | EN300-1569274-2.5g |
4-[N-ethyl-2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2171723-77-4 | 2.5g |
$2771.0 | 2023-06-04 | ||
| Enamine | EN300-1569274-5.0g |
4-[N-ethyl-2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2171723-77-4 | 5g |
$4102.0 | 2023-06-04 | ||
| Enamine | EN300-1569274-10.0g |
4-[N-ethyl-2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2171723-77-4 | 10g |
$6082.0 | 2023-06-04 | ||
| Enamine | EN300-1569274-50mg |
4-[N-ethyl-2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2171723-77-4 | 50mg |
$1188.0 | 2023-09-24 | ||
| Enamine | EN300-1569274-100mg |
4-[N-ethyl-2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2171723-77-4 | 100mg |
$1244.0 | 2023-09-24 |
4-N-ethyl-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 4-N-ethyl-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid
Introduction to 4-N-ethyl-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid (CAS No. 2171723-77-4)
4-N-ethyl-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171723-77-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structure, which includes multiple functional groups such as carboxylic acids, amides, and esters. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide range of potential applications in drug discovery and development.
The molecular structure of 4-N-ethyl-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid is highly intricate, featuring a backbone that incorporates an amino group, a fluorene moiety, and multiple substituents that enhance its reactivity and solubility. The fluorene ring, a well-known component in organic synthesis, is particularly noteworthy for its stability and luminescent properties, making it a valuable scaffold in the design of bioactive molecules. The methoxycarbonyl group further enhances the compound's versatility by allowing for additional derivatization and modification.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high specificity and efficacy. 4-N-ethyl-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid has emerged as a promising candidate in this regard due to its unique structural features. The compound's ability to interact with biological targets such as enzymes and receptors has been extensively studied in academic and industrial research settings. Preliminary findings suggest that it may have potential applications in the treatment of various diseases, including inflammatory disorders and neurodegenerative conditions.
One of the most compelling aspects of 4-N-ethyl-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid is its potential as a lead compound for drug development. Its complex structure allows for the exploration of multiple pharmacophoric regions, which can be optimized to enhance binding affinity and reduce off-target effects. Researchers have employed computational methods such as molecular docking and virtual screening to identify potential binding interactions between this compound and biological targets. These studies have provided valuable insights into its mechanism of action and have highlighted its potential as a therapeutic agent.
The synthesis of 4-N-ethyl-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid presents significant challenges due to its intricate structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The use of innovative synthetic strategies, such as multi-step organic reactions and catalytic processes, has enabled researchers to overcome the inherent difficulties associated with its synthesis. These advancements have not only facilitated further research into the compound's properties but also paved the way for its translation into clinical applications.
Recent studies have also explored the pharmacokinetic properties of 4-N-ethyl-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid, providing critical insights into its absorption, distribution, metabolism, and excretion (ADME). These studies have revealed that the compound exhibits favorable pharmacokinetic profiles, including good solubility and bioavailability. Such characteristics are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects. Additionally, preliminary toxicology studies have shown that it is well-tolerated at relevant doses, further supporting its potential as a drug candidate.
The future prospects for 4-N-ethyl-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid are promising, with ongoing research aimed at elucidating its full therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process, leading to novel therapeutic interventions for various diseases. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.
In conclusion,4-N-Ethyl - 2 - (Ethyl Carboxy) - 2 - ({( 9 H - Fluorene - 9 - ylmethoxycarbonyl } Amino ) Acetamidobutanoic Acid ( CAS No . 2171723 - 77 - 4 ) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications . Its complex structure , unique functional groups , and favorable pharmacokinetic properties make it an attractive candidate for further research and development . As scientific understanding progresses , this compound is poised to contribute significantly to the treatment of various diseases , improving patient outcomes worldwide .
2171723-77-4 (4-N-ethyl-2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)